Cas no 4508-93-4 (2-Naphthalenol,1,1'-[(methylimino)bis(methylene)]bis- (9CI))

• Product Name: 2-Naphthalenol,1,1'-[(methylimino)bis(methylene)]bis- (9CI)
• CAS No: 4508-93-4
• MF: C₂₃H₂₁NO₂
• MW: 343.418346166611
• CID: 332616
• PubChem ID: 240958
• Update Time: 2025-04-19

2-Naphthalenol,1,1'-[(methylimino)bis(methylene)]bis- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Naphthalenol,1,1'-[(methylimino)bis(methylene)]bis- (9CI)
• 1-[[(2-hydroxynaphthalen-1-yl)methyl-methyl-amino]methyl]naphthalen-2- ol
• 1-[[(2-hydroxynaphthalen-1-yl)methyl-methylamino]methyl]naphthalen-2-ol
• 1,1'-[(methylimino)dimethanediyl]dinaphthalen-2-ol
• AC1L66BD
• AR-1B4161
• Bis-(2-hydroxy-[1]naphthylmethyl)-methyl-amin
• bis-(2-hydroxy-[1]naphthylmethyl)-methyl-amine
• CTK4I8621
• Methyl-bis-< 2-hydroxy-naphthyl-(1)-methyl> -amin
• N,N-(bis(2-hydroxy-1-naphthylmethyl)methyl)amine
• N,N-bis-(2-hydroxy-1-naphthylmethyl)methylamine
• N.N-Bis-< 2-hydroxy-1-naphthylmethyl> -methylamin
• NSC47941
• DTXSID50286837
• NSC-47941
• 4508-93-4
• SCHEMBL12530707
• 1,1'-(N-Methyliminodimethylene)di-2-naphthol

• Inchi： 1S/C23H21NO2/c1-24(14-20-18-8-4-2-6-16(18)10-12-22(20)25)15-21-19-9-5-3-7-17(19)11-13-23(21)26/h2-13,25-26H,14-15H2,1H3
• InChI Key： GVMWKDGCAWXZTK-UHFFFAOYSA-N
• SMILES： OC1C=CC2C=CC=CC=2C=1CN(C)CC1=C(C=CC2C=CC=CC1=2)O

Computed Properties

• Exact Mass: 343.15733
• Monoisotopic Mass: 343.157
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 416
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 43.7Ų

Experimental Properties

• Density: 1.263
• Boiling Point: 546.9°C at 760 mmHg
• Flash Point: 297.1°C
• Refractive Index: 1.726
• PSA: 43.7